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Compound of Interest

Compound Name: Dimethylamine borane

Cat. No.: B105535

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the discovery and
synthesis of dimethylamine borane (DMAB), a versatile reducing agent with significant
applications in organic synthesis and materials science. This document details the pivotal
discovery of its stable form and presents various synthesis methodologies with specific
experimental protocols.

Discovery of a Stable Amine-Borane Adduct

The history of dimethylamine borane is marked by a crucial distinction between an initially
reported unstable form and the subsequently discovered stable crystalline solid. Early attempts
to synthesize DMAB by reacting diborane with dimethylamine at very low temperatures (-45°C)
yielded an unstable, colorless liquid with a melting point of approximately 11°C.[1][2] This
compound readily evolved hydrogen and was susceptible to hydrolysis at room temperature.[1]

[2]

A significant breakthrough was achieved by Schechter, Adams, and Huff, who developed a
method to produce a stable, solid form of DMAB.[1][2] Their work, detailed in patents from the
1950s and 60s, revealed that reacting diborane with a stoichiometric excess of dimethylamine
at a higher temperature range of 0°C to 50°C resulted in the formation of a stable, white
crystalline solid with a melting point of about 36°C.[1][2] This stable form did not decompose
when heated to 110°C and was significantly more resistant to hydrolysis.[1] This discovery was
pivotal, as the enhanced stability of DMAB made it a practical and widely applicable reagent.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b105535?utm_src=pdf-interest
https://www.benchchem.com/product/b105535?utm_src=pdf-body
https://www.benchchem.com/product/b105535?utm_src=pdf-body
https://patents.google.com/patent/US2938923A/en
https://patents.google.com/patent/US3122585A/en
https://patents.google.com/patent/US2938923A/en
https://patents.google.com/patent/US3122585A/en
https://patents.google.com/patent/US2938923A/en
https://patents.google.com/patent/US3122585A/en
https://patents.google.com/patent/US2938923A/en
https://patents.google.com/patent/US3122585A/en
https://patents.google.com/patent/US2938923A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the logical progression leading to the discovery of stable
dimethylamine borane.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b105535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Early Synthesis Attempts
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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